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Compound of Interest

Compound Name: Cuprous chloride

Cat. No.: B046525 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Copper(I) Chloride

(CuCl)

Introduction
Copper(I) chloride, also known as cuprous chloride, is an inorganic compound with the

formula CuCl. It is a versatile and affordable reagent that finds extensive use in both industrial

and academic settings, primarily as a catalyst in a variety of organic reactions.[1][2] This

technical guide provides a comprehensive overview of the core physical and chemical

properties of CuCl, along with detailed experimental protocols and visualizations of key

reaction pathways and workflows, intended for researchers, scientists, and professionals in

drug development.

Physical Properties
Copper(I) chloride is a white solid that is almost insoluble in water and tends to oxidize in the

air to the green copper(II) chloride (CuCl₂).[2][3] Samples of CuCl often appear as a white

powder, which may have a slightly green tint due to the presence of oxidized impurities.[1]

Quantitative Physical Data
The key physical properties of copper(I) chloride are summarized in the table below for easy

reference and comparison.
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Property Value References

Molar Mass 98.999 g/mol [1][4]

Appearance

White powder, sometimes with

a greenish tint from oxidized

impurities

[1]

Density 4.14 g/cm³ [1][3][4][5]

Melting Point 423 - 430 °C [2][3][4][5][6]

Boiling Point 1490 °C (decomposes) [2][3][4]

Solubility in Water 0.0047 - 0.062 g/L at 20 °C [3][5]

Solubility in Other Solvents

Insoluble in ethanol and

acetone. Soluble in

concentrated hydrochloric acid

and aqueous ammonia.

[4]

Crystal Structure
At ambient conditions, copper(I) chloride possesses a cubic zincblende crystal structure.[1][2]

[5] In this structure, each copper(I) ion is bonded to four chloride ions, forming corner-sharing

CuCl₄ tetrahedra.[7] Upon heating to 408 °C, the crystal structure of CuCl undergoes a phase

transition to a hexagonal form.[1] Other crystalline forms of CuCl have been observed at high

pressures.[1]

Chemical Properties and Reactions
Copper(I) chloride exhibits a rich and diverse chemistry, primarily driven by its Lewis acidity and

its ability to participate in redox reactions.

Lewis Acid Character and Complex Formation
CuCl is classified as a soft Lewis acid according to the Hard-Soft Acid-Base (HSAB) concept.[1]

[3] This property allows it to form stable complexes with soft Lewis bases, such as

triphenylphosphine.[1][3]
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Although CuCl is sparingly soluble in water, it readily dissolves in aqueous solutions containing

suitable donor molecules. It forms complex ions with halides, such as the formation of

H₃O⁺CuCl₂⁻ in concentrated hydrochloric acid.[3] It also dissolves in solutions containing

cyanide (CN⁻), thiosulfate (S₂O₃²⁻), or ammonia (NH₃) to form various complexes.[3][4]

Furthermore, solutions of CuCl in hydrochloric acid can absorb carbon monoxide to form

colorless complexes like the dimer [CuCl(CO)]₂.[3]

Disproportionation
In the presence of water, copper(I) chloride can undergo a slow disproportionation reaction to

yield copper metal and copper(II) chloride.[1]

2 CuCl → Cu + CuCl₂

This instability in aqueous solution is mitigated by its very low solubility.[2][3] The green

coloration often observed on the surface of CuCl samples is due to the formation of copper(II)

chloride through oxidation in the air.[1]

Role in Organic Synthesis
Copper(I) chloride is a widely used catalyst in a multitude of organic reactions due to its

affordability and unique reactivity compared to other soft Lewis acids.[2]

Sandmeyer Reaction: CuCl is a key reagent in the Sandmeyer reaction, which is used to

synthesize aryl chlorides from aryl diazonium salts.[8][9][10]

Gatterman-Koch Reaction: In the presence of carbon monoxide, aluminum chloride, and

hydrogen chloride, CuCl catalyzes the Gatterman-Koch reaction to produce benzaldehydes.

[1]

Acetylene Dimerization: It also catalyzes the dimerization of acetylene to form

vinylacetylene, a precursor in the synthesis of polymers like neoprene.[1]

Gilman Reagents: CuCl reacts with organometallic compounds, such as methyllithium, to

form Gilman reagents (e.g., (CH₃)₂CuLi), which are extensively used in organic synthesis for

the formation of carbon-carbon bonds.[2][3]
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Stille Reactions: Copper(I) chloride has been shown to be an effective co-catalyst for

accelerating Stille cross-coupling reactions.[11]

Experimental Protocols
Synthesis of Copper(I) Chloride
Method 1: Reduction of Copper(II) Chloride with Sulfur Dioxide

This is a common laboratory method for preparing CuCl.

Reaction:2 CuCl₂ + SO₂ + 2 H₂O → 2 CuCl + H₂SO₄ + 2 HCl[1][4]

Procedure:

Prepare a solution of copper(II) chloride in water.

Bubble sulfur dioxide gas through the solution. Alternatively, a solution of a sulfite salt

(e.g., sodium sulfite) can be added to an acidified solution of copper(II) chloride.

The white precipitate of copper(I) chloride that forms is collected by filtration.

The precipitate should be washed with water, followed by ethanol and then ether to

facilitate drying.

The product must be dried under vacuum to prevent oxidation.

Method 2: Reduction of Copper(II) Chloride with Ascorbic Acid

This method utilizes a mild and readily available reducing agent.

Reaction:2 CuCl₂ + C₆H₈O₆ → 2 CuCl + 2 HCl + C₆H₆O₆[1][4]

Procedure:

Dissolve copper(II) chloride in water.

Separately, prepare a solution of ascorbic acid (Vitamin C) in water.
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Add the ascorbic acid solution to the copper(II) chloride solution with stirring.

A white precipitate of copper(I) chloride will form.

Collect, wash, and dry the product as described in Method 1.

Method 3: Comproportionation of Copper and Copper(II) Chloride

This method involves the reaction of copper metal with a copper(II) salt.

Reaction:Cu + CuCl₂ → 2 CuCl[1]

Procedure:

A mixture of copper(II) chloride and excess copper turnings or powder is heated in

concentrated hydrochloric acid.

The solution is heated until the initial blue or green color of the Cu(II) ions disappears,

indicating the formation of the Cu(I) complex.

The hot solution is then poured into a large volume of deionized water, causing the white

copper(I) chloride to precipitate.

The precipitate is collected by filtration, washed with water, and dried under vacuum.

Purification and Storage
The purity of CuCl is crucial for its successful application in catalysis. The presence of Cu(II)

impurities can significantly affect the outcome of a reaction.

Purification: If a sample of CuCl has a noticeable green color, it can be purified by washing

with a small amount of dilute hydrochloric acid to dissolve the more soluble CuCl₂, followed

by washing with water, ethanol, and ether, and then drying under vacuum.

Storage: Due to its sensitivity to air and moisture, copper(I) chloride should be stored in a

tightly sealed container, preferably in a desiccator or a glovebox under an inert atmosphere

(e.g., nitrogen or argon).[4]
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Visualizations
Sandmeyer Reaction Pathway
The following diagram illustrates the key steps in the Sandmeyer reaction for the synthesis of

an aryl chloride using copper(I) chloride.

Step 1: Diazotization

Step 2: Single Electron Transfer Step 3: Nucleophilic Attack

Aromatic Amine
(Ar-NH2)

Diazonium Salt
(Ar-N2+)

NaNO2, HCl
0-5 °C

Aryl Radical
(Ar•)CuCl

CuCl2
+ Cu(I) -> Cu(II)

Aryl Chloride
(Ar-Cl)

+ Cl-

CuCl- Cl-

Click to download full resolution via product page

Caption: Mechanism of the Sandmeyer reaction.

Experimental Workflow for a CuCl-Catalyzed Reaction
This diagram outlines a general experimental workflow for a cross-coupling reaction catalyzed

by copper(I) chloride.
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Caption: General workflow for a CuCl-catalyzed reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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